Cas no 777857-49-5 (3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid)

• Product Name: 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid
• CAS No: 777857-49-5
• MF: C₂₂H₁₈O₅
• MW: 362.375326633453
• MDL: MFCD03660030
• CID: 5240201
• PubChem ID: 1792572
• Update Time: 2026-03-08

3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl}propanoic acid
• 3-(5,9-Dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)-propionic acid
• 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid

• MDL： MFCD03660030
• Inchi： 1S/C22H18O5/c1-12-15(8-9-19(23)24)22(25)27-21-13(2)20-17(10-16(12)21)18(11-26-20)14-6-4-3-5-7-14/h3-7,10-11H,8-9H2,1-2H3,(H,23,24)
• InChI Key： WKCPIBFTVGPWMQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C3OC=C(C4=CC=CC=C4)C=3C=C2C(C)=C1CCC(O)=O

Computed Properties

• Exact Mass: 362.11542367g/mol
• Monoisotopic Mass: 362.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans

Additional information on 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid

3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid (CAS No. 777857-49-5): A Comprehensive Overview

3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid (CAS No. 777857-49-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique furochromen core structure, exhibits a range of intriguing properties that make it a subject of ongoing research. In this article, we delve into its chemical characteristics, potential applications, and the latest market trends surrounding this fascinating molecule.

The molecular structure of 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid features a furo[3,2-g]chromen skeleton, which is a fused heterocyclic system combining furan and chromene rings. This structural motif is often associated with bioactive properties, making it a valuable scaffold in drug discovery. The presence of the propanoic acid moiety further enhances its potential for derivatization, allowing researchers to explore a wide array of functionalized analogs.

Recent studies have highlighted the potential of 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid in the development of novel therapeutic agents. Its furochromen core has been linked to antioxidant and anti-inflammatory activities, which are highly sought after in the pharmaceutical industry. Additionally, the compound's ability to interact with specific biological targets has sparked interest in its use as a lead compound for treating chronic diseases.

In the realm of materials science, 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid has shown promise as a building block for advanced functional materials. Its conjugated π-system and rigid structure make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are also exploring its potential in the design of fluorescent probes for bioimaging, owing to its inherent luminescent properties.

The synthesis of 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid typically involves multi-step organic reactions, with careful optimization required to achieve high yields and purity. Key steps often include the construction of the furo[3,2-g]chromen ring system, followed by the introduction of the propanoic acid side chain. Advances in catalytic methods and green chemistry have significantly improved the efficiency of these synthetic routes, making the compound more accessible for research and development.

Market trends indicate a growing demand for 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid, particularly in the pharmaceutical and materials sectors. With the increasing focus on personalized medicine and sustainable technologies, this compound is poised to play a pivotal role in future innovations. Industry analysts predict a steady rise in its commercial availability, driven by its versatile applications and the expanding body of research supporting its utility.

For researchers and industry professionals seeking to explore the potential of 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid, it is essential to stay updated on the latest advancements in its synthesis and applications. Collaborative efforts between academia and industry are likely to accelerate the development of new derivatives and formulations, further unlocking the compound's full potential.

In conclusion, 3-{5,9-dimethyl-7-oxo-3-phenyl-7H-furo3,2-gchromen-6-yl}propanoic acid (CAS No. 777857-49-5) represents a compelling example of how complex organic molecules can drive innovation across multiple disciplines. Its unique structural features and diverse applications underscore its importance in contemporary scientific research. As the understanding of its properties deepens, this compound is expected to remain at the forefront of cutting-edge developments in chemistry and beyond.